Cas no 55849-46-2 (Pyrimidine,4-methyl-6-phenoxy-)

• Product Name: Pyrimidine,4-methyl-6-phenoxy-
• CAS No: 55849-46-2
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 366098
• PubChem ID: 12679939
• Update Time: 2025-04-19

Pyrimidine,4-methyl-6-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-methyl-6-phenoxy-
• 4-Methyl-6-phenoxypyrimidine
• 4-Methyl-6-phenoxy-pyrimidin
• 4-methyl-6-phenoxy-pyrimidine
• 6-Methyl-4-phenoxypyrimidine
• A830839
• AG-F-95787
• CTK5A4275
• KB-242796
• SureCN753276
• 55849-46-2
• SCHEMBL753276
• DTXSID70506680

• Inchi： 1S/C11H10N2O/c1-9-7-11(13-8-12-9)14-10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： SDQMONCEWNLINK-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)N=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 110 ºC (3 Torr)
• Flash Point: 109.9±12.0 ºC,
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• PSA: 35.01